7'-fluoro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one
Overview
Description
7'-fluoro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is a useful research compound. Its molecular formula is C12H14FN3O and its molecular weight is 235.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Targeting Thymidylate Synthase in Colorectal Cancer
Raltitrexed, a quinazoline analogue of folinic acid, is highlighted for its selective inhibition of thymidylate synthase (TS), offering a therapeutic role in colorectal cancer, especially for patients with fluoropyrimidine-induced cardiotoxicity or significant cardiac disease history. This application underscores the critical evaluation of TS as a relevant target in colorectal cancer treatment and positions quinazoline derivatives as valuable anticancer drugs (Avallone et al., 2014).
Anti-Colorectal Cancer Activity of Quinazoline Derivatives
Quinazoline derivatives demonstrate anti-colorectal cancer efficacy by inhibiting the growth of cancer cells through the modulation of genes and proteins involved in cancer progression. This comprehensive review covers the development of novel analogues with anticancer properties, indicating the significant potential of quinazoline nuclei in discovering new anti-colorectal cancer agents (Moorthy et al., 2023).
Applications in Optoelectronics
The synthesis and application of quinazoline derivatives extend to electronic devices, luminescent elements, and photoelectric conversion elements. This research shows the value of incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems for creating novel optoelectronic materials, highlighting their electroluminescent properties and potential in organic light-emitting diodes (OLEDs) (Lipunova et al., 2018).
Synthesis Strategies for Spiropiperidines
Spiropiperidines, including structures similar to 7'-fluoro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one, are explored for their relevance in drug discovery. The review covers methodologies for constructing spiropiperidines, underscoring their potential in three-dimensional chemical space exploration for medicinal chemistry (Griggs et al., 2018).
Medicinal Chemistry Implications of Quinazoline-4(3H)-ones
Quinazoline-4(3H)-ones and their derivatives, integral to more than 200 naturally occurring alkaloids, are discussed for their significance in creating new potential medicinal agents. This review emphasizes the bioactive potential and challenges in improving solubility and bioavailability for counteracting antibiotic resistance, shedding light on the therapeutic prospects of quinazoline derivatives (Tiwary et al., 2016).
Properties
IUPAC Name |
7-fluorospiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN3O/c13-8-1-2-9-10(7-8)15-12(16-11(9)17)3-5-14-6-4-12/h1-2,7,14-15H,3-6H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQYBJOZEFYRXBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12NC3=C(C=CC(=C3)F)C(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.